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Technical Monograph: Ezetimibe Phenoxy-d4 (3-D-Glucuronide

Part 1: Executive Technical Summary

Compound ldentity

Target Compound: Ezetimibe Phenoxy-d4 B-D-Glucuronide[1][2][3]

CAS Number:1426174-41-5[1][2][3][4][5][6][7]

Synonyms: Ezetimibe-d4 (-D-Glucuronide; Ezetimibe-d4 Phenoxy Glucuronide; 4'-O-
Glucuronide-Ezetimibe-d4.[1][3]

Role: Stable Isotope Labeled Internal Standard (SIL-1S) for the quantification of Ezetimibe
Glucuronide (the primary pharmacologically active metabolite of Ezetimibe).

Scientific Context Ezetimibe (Zetia) functions as a Niemann-Pick C1-Like 1 (NPC1L1) protein
inhibitor.[1][3][8] Unlike many pharmacotherapeutics where the parent compound is the sole
driver of efficacy, Ezetimibe undergoes rapid Phase Il metabolism in the intestine and liver to
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form Ezetimibe-Glucuronide.[1][3][8] This metabolite is not only more polar but retains
significant potency.[1][3][8] Consequently, accurate pharmacokinetic (PK) profiling requires the
simultaneous quantification of both the parent and the glucuronide.[1][3][8]

Ezetimibe Phenoxy-d4 (3-D-Glucuronide (CAS 1426174-41-5) is the critical bioanalytical tool
used to normalize matrix effects, recovery losses, and ionization variability during LC-MS/MS
analysis of this active metabolite.[1][3]

Part 2: Chemical Specifications & Disambiguation

2.1 Physicochemical Profile

Property Specification

CAS Number 1426174-41-5

Unlabeled Parent CAS 190448-57-8 (Ezetimibe Phenoxy Glucuronide)
Molecular Formula CsoH25D4F2NOs9

] ~589.57 g/mol (varies by specific isotopic
Molecular Weight )
enrichment)

Deuterium (d4) typically located on the N-

Isotopic Label ) -
fluorophenyl ring (Positions 2,3,5,6).[1][3][7][8]

Soluble in Methanol, DMSO, and Water (due to

Solubilit
Y glucuronic acid moiety).[1][3][8]

pKa ~2.9 (Carboxylic acid of glucuronide)

2.2 Critical Disambiguation (High-Risk Error) Researchers must distinguish between the two
glucuronide isomers of Ezetimibe. Using the wrong standard will invalidate PK data.[1][3][8]

o Target (Major Metabolite):Ezetimibe Phenoxy-Glucuronide (Conjugation at the phenolic
hydroxyl).[1][3][8] This is the active metabolite.[1][2][3][8]

o Use CAS 1426174-41-5 as IS.
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» Non-Target (Minor Metabolite):Ezetimibe Benzylic-Glucuronide (Conjugation at the aliphatic
hydroxypropyl group).[1][3][8]

o CAS 536709-33-8 (Unlabeled).[1][3][8][9] This is a minor pathway (<5%) and
pharmacologically distinct.[1][3][8]
Part 3: Metabolic Pathway & Internal Standard
Logic[1][3][9]

The following diagram illustrates the Phase Il metabolic conversion of Ezetimibe and the
structural alignment of the d4-Internal Standard.

The d4-IS corrects for ion suppression
and extraction variability.

Glucuronidation Ezetimibe-Phenoxy-Glucuronide

(Major Active Metabolite)
CAS: 190448-57-8

UGT1A1/UGT1A3
(Intestine/Liver)

Ezetimibe (Parent)
Lipophilic

Co-elution & Normalization -

INTERNAL STANDARD (tomsms) -
Ezetimibe-d4-Glucuronide - T
CAS: 1426174-41-5

Click to download full resolution via product page

Caption: Metabolic conversion of Ezetimibe to its active glucuronide, showing the parallel
application of the d4-labeled internal standard for bioanalysis.

Part 4: Bioanalytical Protocol (LC-MS/MS)

4.1 Experimental Design Strategy Direct quantification of glucuronides is challenging due to
their polarity and potential for in-source fragmentation (where the glucuronide cleaves back to
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the parent in the ion source, causing overestimation of the parent).[1][3][8] This protocol utilizes

Ezetimibe Phenoxy-d4 (3-D-Glucuronide to control for these variances.

4.2 Sample Preparation (Protein Precipitation) Rationale: Solid Phase Extraction (SPE) can be

used, but protein precipitation (PPT) is preferred for glucuronides to prevent loss of the polar

metabolite during wash steps.[1][3][8]

e Thawing: Thaw plasma samples on wet ice.

 |S Spiking: Aliquot 50 pL of plasma into a 96-well plate. Add 20 pL of Ezetimibe-d4
Glucuronide Working Solution (500 ng/mL in 50% Methanol).

» Precipitation: Add 200 pL of Acetonitrile (ACN) containing 0.1% Formic Acid.

o Note: The acid stabilizes the acyl-glucuronide (if present) and aids protein crash.[1][3][8]

o Vortex/Centrifuge: Vortex for 2 min; Centrifuge at 4000 x g for 10 min at 4°C.

 Dilution: Transfer 100 uL of supernatant to a fresh plate and dilute with 100 uL of water (to

match initial mobile phase strength).

4.3 LC-MS/MS Parameters

Parameter

Setting

Column

C18 Reverse Phase (e.g., Waters BEH C18, 2.1
x 50 mm, 1.7 yum)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

Acetonitrile

Gradient

20% B to 90% B over 3.5 min (Glucuronide

elutes earlier than parent)

lonization

ESI Negative Mode (Glucuronides ionize

strongly in Neg mode via -COOH)

MRM Transition (Analyte)

m/z 584.2 — 271.1 (Glucuronide loss)

MRM Transition (IS)

m/z 588.2 — 275.1 (Matches d4 shift)
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4.4 Analytical Workflow Diagram

Plasma Sample
(Contains Ezetimibe + Glucuronide)

:

Add IS: Ezetimibe-d4 Glucuronide
(CAS 1426174-41-5)

:

Protein Precipitation
(Acetonitrile + Formic Acid)

:

Centrifugation
(Remove Proteins)

LC-MS/MS Analysis
(ESI Negative Mode)

Quantification
(Area Ratio: Analyte/IS)

Click to download full resolution via product page

Caption: Step-by-step bioanalytical workflow for the quantification of Ezetimibe Glucuronide
using the d4-labeled internal standard.

Part 5: Stability & Handling
5.1 Storage Protocols

o Powder: Store at -20°C under desiccated conditions. Glucuronides are hygroscopic.[1][3][8]

e Solution: Stock solutions (in Methanol) are stable at -80°C for up to 6 months.[1][3][8]
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e Avoid: Repeated freeze-thaw cycles. Aliquot stocks immediately upon preparation.[1][3][8]

5.2 In-Source Fragmentation Check A critical validation step is monitoring the "crosstalk"
between the glucuronide and the parent drug.[1][3][8]

e Test: Inject a pure standard of Ezetimibe-Glucuronide (and the d4 IS) without the parent
drug.

e Observation: Monitor the parent drug MRM channel.[1][3][8]

o Acceptance: If a signal appears in the parent channel at the glucuronide retention time, in-
source fragmentation is occurring.[1][3][8] Lower the declustering potential (DP) or source
temperature to mitigate this.[1][3][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Ezetimibe glucuronide | C30H29F2NQ9 | CID 9894653 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://www.caymanchem.com/product/26602/ezetimibe-hydroxy-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://www.caymanchem.com/product/26602/ezetimibe-hydroxy-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://www.caymanchem.com/product/26602/ezetimibe-hydroxy-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://www.caymanchem.com/product/26602/ezetimibe-hydroxy-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://www.caymanchem.com/product/26602/ezetimibe-hydroxy-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://www.caymanchem.com/product/26602/ezetimibe-hydroxy-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide[
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://www.caymanchem.com/product/26602/ezetimibe-hydroxy-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://www.caymanchem.com/product/26602/ezetimibe-hydroxy-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://www.caymanchem.com/product/26602/ezetimibe-hydroxy-glucuronide
https://link.springer.com/article/10.2165/00003088-200544050-00002[
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://www.caymanchem.com/product/26602/ezetimibe-hydroxy-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://www.caymanchem.com/product/26602/ezetimibe-hydroxy-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://www.caymanchem.com/product/26602/ezetimibe-hydroxy-glucuronide
https://journals.lww.com/pharmgenomics/Abstract/2006/09000/Disposition_of_ezetimibe_is_influenced_by.1.aspx[
https://www.fishersci.dk/shop/products/ezetimibe-d4-trc-1/30391457
https://www.caymanchem.com/product/26602/ezetimibe-hydroxy-glucuronide
https://www.benchchem.com/product/b1152047?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://pubchem.ncbi.nlm.nih.gov/compound/Ezetimibe-glucuronide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152047?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

2. medchemexpress.com [medchemexpress.com]

3. Ezetimibe-d4, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific
[fishersci.dk]

e 4. isotope.bocsci.com [isotope.bocsci.com]

. pharmaffiliates.com [pharmaffiliates.com]

. Ezetimibe-d4 b-D-Glucuronide, >85% | 1426174-41-5 [sigmaaldrich.com]
. veeprho.com [veeprho.com]

. caymanchem.com [caymanchem.com]

°
(] (0] ~ (@] ol

. Ezetimibe hydroxy glucuronide | C30H29F2NO9 | CID 49849668 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Ezetimibe Hydroxy-d4 3-D-Glucuronide CAS numbery].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1152047/docs#ezetimibe-hydroxy-d4-d-glucuronide-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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